Cas no 1286728-11-7 (2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one
• CAS No: 1286728-11-7
• MF: C₁₈H₃₀N₄OS
• MW: 350.522002696991
• CID: 6039554
• PubChem ID: 52907376
• Update Time: 2025-07-09

2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one
• 2-(cyclopentylsulfanyl)-1-{4-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one
• AKOS024530360
• F6057-0242
• 1286728-11-7
• 2-cyclopentylsulfanyl-1-[4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]piperazin-1-yl]ethanone
• VU0530614-1
• 2-(cyclopentylthio)-1-(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperazin-1-yl)ethanone

• Inchi： 1S/C18H30N4OS/c1-15-13-16(2)22(19-15)12-9-20-7-10-21(11-8-20)18(23)14-24-17-5-3-4-6-17/h13,17H,3-12,14H2,1-2H3
• InChI Key： UVYBCQJGAGVCQP-UHFFFAOYSA-N
• SMILES： S(CC(N1CCN(CCN2C(C)=CC(C)=N2)CC1)=O)C1CCCC1

Computed Properties

• Exact Mass: 350.214
• Monoisotopic Mass: 350.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 1286728-11-7 and Product Name: 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one

The compound in question, identified by the CAS number 1286728-11-7, is a highly specialized chemical entity with a complex molecular structure. Its product name, 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one, underscores its intricate composition, which integrates multiple functional groups and heterocyclic moieties. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research.

At the core of this compound's structure lies a cyclopentylsulfanyl group, which contributes to its lipophilicity and stability. This moiety is often employed in medicinal chemistry to enhance the bioavailability of therapeutic agents. The presence of a piperazine ring further enhances the compound's pharmacological profile, as piperazine derivatives are well-known for their role in various pharmacological activities, including antipsychotic, antihistaminic, and antihypertensive effects. The integration of these functional groups makes this compound a promising candidate for further exploration in drug discovery.

The 3,5-dimethyl-1H-pyrazol-1-yl substituent is another critical feature of this compound. Pyrazole derivatives are extensively studied in medicinal chemistry due to their diverse biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties. The dimethyl substitution at the 3 and 5 positions of the pyrazole ring enhances its electronic properties, making it more reactive and potentially more effective in modulating biological pathways. This particular substitution pattern has been explored in numerous drug candidates, highlighting the significance of this moiety in medicinal chemistry.

The overall molecular architecture of 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one suggests that it may exhibit multiple pharmacological interactions. The combination of the cyclopentylsulfanyl group, piperazine ring, and dimethyl-substituted pyrazole moiety creates a multifaceted scaffold that could interact with various biological targets. This complexity is often a hallmark of compounds with high pharmacological potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in understanding the interactions between 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one and its potential targets. For instance, studies using molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

In addition to computational studies, experimental research has also provided valuable insights into the pharmacological properties of this compound. Preliminary in vitro assays have demonstrated that 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazin-1-yl}ethan-1-one exhibits inhibitory activity against certain enzymes associated with pain signaling pathways. This finding aligns with the growing interest in developing drugs that target peripheral pain mechanisms without causing central side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. The use of advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis has been crucial in achieving the desired molecular architecture. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production methods.

From a regulatory perspective, compounds like 2-(cyclopentylsulfanyl)-1-{4-2-(3,5-dimethyl-1H-pyrazol-1-y)ethylpiperazin}-1-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to understand how the compound is metabolized and excreted by the body. These studies are essential for determining the appropriate dosage and administration regimen for therapeutic use.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in developing novel agrochemicals and specialty chemicals where its unique structural features could provide advantages over existing compounds. For instance, its ability to interact with biological targets might be leveraged to develop environmentally friendly pesticides or herbicides that are more selective and less toxic to non-target organisms.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes has further accelerated the development of novel compounds like 1286728_11_7. AI algorithms can analyze vast datasets to identify promising chemical scaffolds and predict their biological activity with remarkable accuracy. This approach has already led to several breakthroughs in drug development, including the identification of new lead compounds for treating various diseases.

In conclusion,2-(cyclopentylsulfanyl)-{4-[2-(3S*,5S* dimethyl-lH-pyrazol-l yl) ethyl)piperazin-l yl}ethan-l one (CAS No: 1286728_11_7) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifaceted pharmacological potential。 The combination of traditional synthetic methods with modern computational tools has enabled researchers to explore its full therapeutic potential。 As further research unfolds， it is likely that this compound will play an important role in developing new treatments for various diseases， particularly those involving inflammatory or pain signaling pathways。 Its unique structural features make it a valuable asset for ongoing drug discovery efforts， offering hope for future medical breakthroughs。